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Compound of Interest

Compound Name: Monohexyl Phthalate

Cat. No.: B122986 Get Quote

An in-depth guide to the environmental fate and transport of Monohexyl Phthalate (MHP),

prepared for researchers, scientists, and drug development professionals.

Introduction
Monohexyl Phthalate (MHP), with the chemical formula C₁₄H₁₈O₄, is a monoester metabolite

of the plasticizer dihexyl phthalate (DHP) and other phthalate esters containing a hexyl group.

[1] While not produced in large quantities itself, its prevalence in the environment is primarily

due to the degradation of parent phthalate compounds used extensively in the manufacturing

of plastics, coatings, and various consumer products to enhance flexibility and durability.[1][2]

[3] Understanding the environmental fate and transport of MHP is crucial as it is an

intermediate in the degradation pathway of more complex phthalates and its toxicological

profile is of significant interest.[4][5][6][7] This document provides a comprehensive technical

overview of MHP's physicochemical properties, degradation pathways, mobility in various

environmental compartments, and the experimental methodologies used to study these

processes.

Physicochemical Properties of Monohexyl Phthalate
The environmental behavior of a chemical is fundamentally governed by its physicochemical

properties. These parameters determine its partitioning between air, water, soil, and biota. Key

properties for Monohexyl Phthalate are summarized below.
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Property Value Unit Reference

Identifier

CAS Number 24539-57-9 - [2]

Molecular Formula C₁₄H₁₈O₄ - [2][8]

Molecular Weight 250.29 g/mol [1][2][8]

Physical Properties

Physical State
Colorless to light

yellow liquid
- [2]

Melting Point -45.7 °C [9]

Environmental

Partitioning

Water Solubility
Limited / Sparingly

Soluble
- [2][10]

Log Kₒw (Octanol-

Water Partition

Coefficient)

4.2 (Computed) - [11]

Environmental Fate of Monohexyl Phthalate
The fate of MHP in the environment is determined by a combination of transport and

transformation processes. The primary transformation processes are biodegradation,

hydrolysis, and photolysis.

Biodegradation
Biodegradation is considered the most significant removal pathway for phthalate esters and

their metabolites in the environment.[12][13][14] Microorganisms utilize esterases to hydrolyze

the ester bonds, initiating the degradation process.

Aerobic Biodegradation: Under aerobic conditions, MHP is readily biodegradable. Studies on

mono-alkyl phthalate esters (MPEs) in both marine and freshwater sediments have shown

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://cymitquimica.com/cas/24539-57-9/
https://cymitquimica.com/cas/24539-57-9/
https://pubchem.ncbi.nlm.nih.gov/compound/Monohexyl-Phthalate
https://www.benchchem.com/product/b122986
https://cymitquimica.com/cas/24539-57-9/
https://pubchem.ncbi.nlm.nih.gov/compound/Monohexyl-Phthalate
https://cymitquimica.com/cas/24539-57-9/
https://www.accustandard.com/prod0013624.html
https://cymitquimica.com/cas/24539-57-9/
https://ehp.niehs.nih.gov/doi/pdf/10.1289/ehp.8665337
https://pubchem.ncbi.nlm.nih.gov/compound/Monohexyl-phthalate-d4
https://www.benchchem.com/product/b122986?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/26473701/
https://www.researchgate.net/publication/5259689_Phthalates_biodegradation_in_the_environment
https://pubs.rsc.org/en/content/articlelanding/2021/em/d0em00396d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


rapid degradation, with half-lives ranging from 16 to 39 hours at 22°C.[15] The process

begins with the hydrolysis of the remaining ester bond to form phthalic acid and hexanol.[1]

[16] Phthalic acid is then further metabolized by bacteria through dihydroxylation to

intermediates like protocatechuate, which subsequently enters central metabolic pathways

via ring cleavage.[16]

Anaerobic Biodegradation: While aerobic degradation is primary, some phthalates have been

shown to degrade under anaerobic conditions, though typically at slower rates.[13][15]

Table 2: Biodegradation Half-Lives of Mono-Alkyl Phthalate Esters

Environment Condition
Temperature
(°C)

Half-Life
(hours)

Reference

Marine Sediment Aerobic 22 18 ± 4 to 35 ± 10 [15]

Freshwater

Sediment
Aerobic 22 16 ± 2 to 39 ± 6 [15]

The biodegradation of a parent compound, Dihexyl Phthalate, into MHP and its subsequent

degradation is a key pathway.
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Proposed Biodegradation Pathway of Dihexyl Phthalate

Dihexyl Phthalate Esterase Hydrolysis
Monohexyl Phthalate

(MHP)
Esterase Hydrolysis Phthalic Acid Dioxygenase Protocatechuate Ring Cleavage

Central Metabolism
(TCA Cycle)
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General Workflow for MHP Analysis in Environmental Samples

1. Sample Collection
(Water, Soil, Sediment)

2. Fortification
(Internal Standard)

3. Extraction
(e.g., QuEChERS with Acetonitrile)

4. Centrifugation

5. d-SPE Cleanup
(Remove Interferences)

6. Final Extract Preparation
(Solvent Exchange/Concentration)

7. Instrumental Analysis
(LC-MS/MS or GC-MS)

8. Data Processing
(Quantification & Reporting)
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Experimental Workflow for Sediment Biodegradation Study (OECD 308)

1. Prepare Sediment-Water
Microcosms

2. Acclimate Systems
(Controlled Temperature/Lighting)

3. Spike with ¹⁴C-MHP

4. Incubate (Aerobic/Anaerobic)
Sample at Time Intervals

5. Separate Water & Sediment

6. Extraction & Analysis
(HPLC, LSC)

7. Determine Mass Balance
(MHP, Metabolites, ¹⁴CO₂)

8. Kinetic Modeling
(Calculate DT₅₀)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [environmental fate and transport of Monohexyl
Phthalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122986#environmental-fate-and-transport-of-
monohexyl-phthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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